Cas no 1197-00-8 (Benzenethiol, 4-(1,1-dimethylethyl)-, gold(1+) salt (1:1))
Benzenethiol, 4-(1,1-dimethylethyl)-, gold(1+) salt (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzenethiol, 4-(1,1-dimethylethyl)-, gold(1+) salt
- Benzenethiol, 4-(1,1-dimethylethyl)-, gold(1+) salt (1:1)
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- Inchi: 1S/C10H14S.Au/c1-10(2,3)8-4-6-9(11)7-5-8;/h4-7,11H,1-3H3;
- InChI Key: QDGARVCJEUEWLA-UHFFFAOYSA-N
- SMILES: C(C1C=CC(S)=CC=1)(C)(C)C.[Au]
Benzenethiol, 4-(1,1-dimethylethyl)-, gold(1+) salt (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB206841-5 ml |
tert-Butylthiophenol gold nanoparticles, 2% (w/v) solution in toluene, 2-5nm particles; . |
1197-00-8 | 2% | 5ml |
€363.00 | 2021-09-16 |
Benzenethiol, 4-(1,1-dimethylethyl)-, gold(1+) salt (1:1) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on Benzenethiol, 4-(1,1-dimethylethyl)-, gold(1+) salt (1:1)
Benzenethiol, 4-(1,1-dimethylethyl)-, gold(1+) salt (1:1) and its Applications in Modern Chemical Research
Benzenethiol, 4-(1,1-dimethylethyl)-, gold(1+) salt (1:1), with the CAS number 1197-00-8, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This organogold compound has garnered attention due to its unique structural properties and its potential applications in various scientific domains. The interaction between the gold(1+) ion and the thiolate ligand in this compound leads to a stable complex that exhibits fascinating chemical behaviors, making it a valuable tool for researchers exploring new synthetic pathways and material sciences.
The synthesis of Benzenethiol, 4-(1,1-dimethylethyl)-, gold(1+) salt (1:1) involves a carefully controlled process to ensure the formation of the desired coordination complex. The presence of the bulky tert-butyl groups in the benzenethiol moiety enhances the steric stability of the gold complex, preventing unwanted side reactions. This feature is particularly crucial in pharmaceutical applications where high purity and stability are paramount. Recent advancements in synthetic methodologies have enabled researchers to produce this compound with greater efficiency and yield, opening up new avenues for its use in drug discovery and development.
In the realm of chemical biology, Benzenethiol, 4-(1,1-dimethylethyl)-, gold(1+) salt (1:1) has been investigated for its potential role as a catalyst in various organic transformations. The gold(1+) center acts as a highly effective Lewis acid, facilitating reactions such as cross-coupling and oxidation processes. These reactions are fundamental to the synthesis of complex molecules, including those found in pharmaceuticals and agrochemicals. The ability of this compound to catalyze such transformations under mild conditions makes it an attractive candidate for industrial applications.
Moreover, the study of Benzenethiol, 4-(1,1-dimethylethyl)-, gold(1+) salt (1:1) has provided insights into the mechanisms of gold-mediated biological processes. Gold complexes have long been known for their therapeutic potential, and understanding their interactions with biological systems is crucial for developing effective treatments. Research has shown that this particular compound can interact with biomolecules in a way that promotes cellular activity without causing significant toxicity. This finding is particularly promising for the development of new anticancer agents and anti-inflammatory drugs.
The structural integrity of Benzenethiol, 4-(1,1-dimethylethyl)-, gold(1+) salt (1:1) also makes it suitable for applications in material science. The coordination between the gold ion and the thiolate ligand results in a material with unique electronic properties. These properties have been exploited in the development of new types of sensors and catalysts that can be used in environmental monitoring and industrial processes. The compound's ability to undergo selective redox reactions makes it an excellent candidate for use in electrochemical devices.
In conclusion, Benzenethiol, 4-(1,1-dimethylethyl)-, gold(1+) salt (1:1), identified by its CAS number 1197-00-8, is a multifaceted compound with a wide range of potential applications. Its synthesis involves precise control over reaction conditions to ensure high yield and purity. In chemical biology and pharmaceutical research, it serves as an effective catalyst for organic transformations and has shown promise as a therapeutic agent. Additionally, its unique structural properties make it valuable in material science applications. As research continues to uncover new uses for this compound, its importance in modern chemical research is likely to grow even further.
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